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Compound of Interest

Compound Name: Dapansutrile

Cat. No.: B1669814 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the recommended dosages and

administration of Dapansutrile (also known as OLT1177), a selective NLRP3 inflammasome

inhibitor, in various rodent models of inflammatory diseases. Detailed experimental protocols

and visual diagrams are included to facilitate study design and execution.

Mechanism of Action: NLRP3 Inflammasome
Inhibition
Dapansutrile is a β-sulfonyl nitrile compound that specifically targets and inhibits the NLRP3

(NACHT, LRR, and PYD domains-containing protein 3) inflammasome.[1][2][3][4] The NLRP3

inflammasome is a multi-protein complex in the cytoplasm of immune cells that plays a crucial

role in the innate immune response. Upon activation by a variety of stimuli, including pathogen-

associated molecular patterns (PAMPs) and damage-associated molecular patterns (DAMPs),

the NLRP3 inflammasome assembles and activates caspase-1.[1][2] Activated caspase-1 then

cleaves the pro-inflammatory cytokines pro-interleukin-1β (pro-IL-1β) and pro-interleukin-18

(pro-IL-18) into their mature, active forms, leading to their secretion and subsequent

inflammatory responses, including pyroptosis, a form of programmed cell death.[1][2]

Dapansutrile effectively blocks this cascade by inhibiting the formation and activation of the

NLRP3 inflammasome, thereby reducing the production of IL-1β and IL-18.[1][4]
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1. Animal Acclimatization
(1-2 weeks)

2. Baseline Measurements
(e.g., body weight, clinical scoring)

3. Randomization into Treatment Groups

4. Disease Induction
(e.g., MSU injection, MOG immunization)

5. Dapansutrile Administration
(Vehicle control and treatment groups)

6. Daily Monitoring
(Health status, clinical signs, body weight)

7. Endpoint Analysis
(e.g., behavioral tests, tissue collection)

8. Data Analysis & Interpretation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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